Cas no 1215595-02-0 (N,N-dimethyl-4-({[(3-phenyladamantan-1-yl)methyl]amino}methyl)aniline dihydrochloride)

• Product name: N,N-dimethyl-4-({[(3-phenyladamantan-1-yl)methyl]amino}methyl)aniline dihydrochloride
• CAS No: 1215595-02-0
• MF: C₂₆H₃₆Cl₂N₂
• MW: 447.483445167542
• CID: 5433965
• PubChem ID: 18590501

N,N-dimethyl-4-({[(3-phenyladamantan-1-yl)methyl]amino}methyl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-({[(3-phenyladamantan-1-yl)methyl]amino}methyl)aniline dihydrochloride
• F3084-0112
• AKOS026683601
• N,N-dimethyl-4-[[(3-phenyl-1-adamantyl)methylamino]methyl]aniline;dihydrochloride
• N,N-dimethyl-4-(((((1s,3r,5R,7S)-3-phenyladamantan-1-yl)methyl)amino)methyl)aniline dihydrochloride
• 1215595-02-0
• Tricyclo[3.3.1.13,7]decane-1-methanamine, N-[[4-(dimethylamino)phenyl]methyl]-3-phenyl-, hydrochloride (1:2)

• Inchi： 1S/C26H34N2.2ClH/c1-28(2)24-10-8-20(9-11-24)17-27-19-25-13-21-12-22(14-25)16-26(15-21,18-25)23-6-4-3-5-7-23;;/h3-11,21-22,27H,12-19H2,1-2H3;2*1H
• InChI Key： MFTXVGUKKOAOLN-UHFFFAOYSA-N
• SMILES： C12(CNCC3=CC=C(N(C)C)C=C3)CC3CC(CC(C4=CC=CC=C4)(C3)C1)C2.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 446.2255545g/mol
• Monoisotopic Mass: 446.2255545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on N,N-dimethyl-4-({[(3-phenyladamantan-1-yl)methyl]amino}methyl)aniline dihydrochloride

Professional Introduction to N,N-dimethyl-4-({[(3-phenyladamantan-1-yl)methyl]amino}methyl)aniline dihydrochloride (CAS No. 1215595-02-0)

N,N-dimethyl-4-({[(3-phenyladamantan-1-yl)methyl]amino}methyl)aniline dihydrochloride, a compound with the CAS number 1215595-02-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate arrangement of its functional groups, including the N,N-dimethyl substituents and the 3-phenyladamantan-1-yl moiety, contributes to its unique chemical properties and reactivity, making it a subject of extensive research and exploration.

The molecular framework of this compound is particularly noteworthy, as it integrates multiple pharmacophoric elements that are known to enhance binding affinity and selectivity. The presence of the aniline core and the extended alkyl chain with a secondary amine group provides a versatile scaffold for further derivatization and optimization. Such structural features are often exploited in the design of novel therapeutic agents targeting various biological pathways.

In recent years, there has been a growing interest in compounds that exhibit dual functionality or modulate multiple targets simultaneously. The synthesis and characterization of N,N-dimethyl-4-({[(3-phenyladamantan-1-yl)methyl]amino}methyl)aniline dihydrochloride aligns with this trend, as it offers a platform for developing drugs that can interact with multiple receptors or enzymes. This property is particularly valuable in the treatment of complex diseases where multifactorial mechanisms are involved.

The use of advanced synthetic methodologies has enabled researchers to produce this compound with high purity and yield, facilitating its application in both preclinical and clinical studies. The dihydrochloride salt form enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. These attributes have positioned this compound as a promising candidate for further investigation in drug discovery programs.

One of the most compelling aspects of N,N-dimethyl-4-({[(3-phenyladamantan-1-yl)methyl]amino}methyl)aniline dihydrochloride is its potential role in addressing unmet medical needs. Current research suggests that this compound may exhibit activity against various diseases by modulating key biological processes. For instance, studies have indicated that it could interfere with pathways involved in cancer progression or inflammatory responses. These findings have sparked interest among academic researchers and pharmaceutical companies alike.

The structural complexity of this compound also allows for the exploration of different analogues through structural modifications. By altering specific functional groups or introducing new moieties, scientists can fine-tune its pharmacological properties to achieve desired therapeutic effects. This flexibility underscores the importance of having versatile molecular scaffolds like N,N-dimethyl-4-({[(3-phenyladamantan-1-yl)methyl]amino}methyl)aniline dihydrochloride in medicinal chemistry.

In conclusion, N,N-dimethyl-4-({[(3-phenyladamantan-1-yl)methyl]amino}methyl)aniline dihydrochloride (CAS No. 1215595-02-0) represents a significant contribution to the field of pharmaceutical chemistry. Its unique molecular structure, combined with its potential therapeutic applications, makes it a valuable asset in ongoing drug development efforts. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions faced today.